Cas no 174609-74-6 (2-(Piperazin-1-yl)methylbenzonitrile)

• Product Name: 2-(Piperazin-1-yl)methylbenzonitrile
• CAS No: 174609-74-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD04972582
• CID: 111736
• PubChem ID: 16768990
• Update Time: 2025-06-08

2-(Piperazin-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-ylmethyl)benzonitrile
• 1-(2-CYANOBENZYL)PIPERAZINE
• 2-(1-piperazinylmethyl)Benzonitrile
• Benzonitrile,2-(1-piperazinylmethyl)-
• 1-(2-cyano-benzyl)-piperazine
• o-cyanobenzyl piperazine
• OR0228
• 1-(2-Cyanobenzyl)piperazine, 1-[(2-Cyanophenyl)methyl]piperazine
• 1-(2-CYANOBENZYL)-PIPERAZINE
• 1-(2-Cyano-benzyl)piperazine
• FT-0760715
• 2-(piperazin-1-ylmethyl)benzonitrile;1-(2-Cyano-benzyl)-piperazine
• EN300-1842306
• PS-3121
• DTXSID10588102
• BP-10182
• AKOS000124823
• ZGA60974
• Benzonitrile, 2-(1-piperazinylmethyl)-
• MFCD04972582
• SCHEMBL8660515
• BB 0254336
• 174609-74-6
• 2-[(Piperazin-1-yl)methyl]benzonitrile
• A811672
• 2-(Piperazin-1-ylmethyl)benzonitrile 97%
• 2-[(Piperazin-1-yl)methyl]benzonitrile97%
• 2-(Piperazin-1-yl)methylbenzonitrile

• MDL： MFCD04972582
• Inchi： 1S/C12H15N3/c13-9-11-3-1-2-4-12(11)10-15-7-5-14-6-8-15/h1-4,14H,5-8,10H2
• InChI Key： DVUNFWADPIWIAY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C#N)CCNCC1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.133
• Melting Point: 56-62°C
• Boiling Point: 334.23°C at 760 mmHg
• Flash Point: 155.937°C
• Refractive Index: 1.59
• PSA: 39.06000
• LogP: 1.23018

2-(Piperazin-1-yl)methylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Piperazin-1-yl)methylbenzonitrile

2-(Piperazin-1-yl)methylbenzonitrile

2-(Piperazin-1-yl)methylbenzonitrile is a chemical compound with the CAS number 174609-74-6. This compound is a derivative of benzonitrile, featuring a piperazine ring attached to the benzene ring via a methylene group. The structure of this compound makes it highly versatile, with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 2-(Piperazin-1-yl)methylbenzonitrile is C₁₂H₁₃N₃, and its molecular weight is approximately 195.25 g/mol. The compound consists of a benzene ring with a cyano group (-CN) at the para position relative to the piperazine-substituted methylene group. Piperazine, a six-membered ring containing two nitrogen atoms, contributes to the compound's unique properties, including its ability to form hydrogen bonds and its potential as a ligand in coordination chemistry.

Recent studies have highlighted the importance of 2-(Piperazin-1-yl)methylbenzonitrile in drug discovery efforts. Its structure allows for easy modification, enabling researchers to explore its potential as an inhibitor or activator of various enzymes and receptors. For instance, modifications to the piperazine ring or the benzonitrile group can significantly alter the compound's pharmacokinetic properties, making it a valuable scaffold for medicinal chemists.

In addition to its role in drug discovery, 2-(Piperazin-1-yl)methylbenzonitrile has been investigated for its applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-(Piperazin-1-yl)methylbenzonitrile typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most promising areas of research involving 2-(Piperazin-1-yl)methylbenzonitrile is its use as an intermediate in the synthesis of bioactive molecules. By modifying the piperazine ring or the benzonitrile group, researchers can create derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, 2-(Piperazin-1-yl)methylbenzonitrile is a versatile compound with significant potential in various fields due to its unique structure and chemical properties. Ongoing research continues to uncover new applications for this compound, making it an important focus for scientists and industry professionals alike.